Cas no 1543360-23-1 (1-Methyl-8-thia-1-azaspiro[4.5]decan-4-amine)

• Product Name: 1-Methyl-8-thia-1-azaspiro[4.5]decan-4-amine
• CAS No: 1543360-23-1
• MF: C₉H₁₈N₂S
• MW: 186.317620754242
• CID: 5898527
• PubChem ID: 83828948
• Update Time: 2025-06-10

1-Methyl-8-thia-1-azaspiro[4.5]decan-4-amine Chemical and Physical Properties

Names and Identifiers

• 1543360-23-1
• EN300-785585
• 1-methyl-8-thia-1-azaspiro[4.5]decan-4-amine
• 1-Methyl-8-thia-1-azaspiro[4.5]decan-4-amine

• Inchi： 1S/C9H18N2S/c1-11-5-2-8(10)9(11)3-6-12-7-4-9/h8H,2-7,10H2,1H3
• InChI Key： WUKHGJLBCDTOGL-UHFFFAOYSA-N
• SMILES： S1CCC2(CC1)C(CCN2C)N

Computed Properties

• Exact Mass: 186.11906976g/mol
• Monoisotopic Mass: 186.11906976g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 166
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 54.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azaspirodecane derivatives Azaspirodecane derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azaspirodecane derivatives

Additional information on 1-Methyl-8-thia-1-azaspiro[4.5]decan-4-amine

1-Methyl-8-thia-1-azaspiro[4.5]decan-4-amine (CAS No. 1543360-23-1): A Comprehensive Overview of Its Properties and Applications

The compound 1-Methyl-8-thia-1-azaspiro[4.5]decan-4-amine (CAS No. 1543360-23-1) is a structurally unique molecule that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This spirocyclic amine derivative features a thia-aza ring system, which contributes to its distinct chemical and biological properties. Researchers are increasingly interested in this compound due to its potential applications in drug discovery, particularly in the development of novel central nervous system (CNS) therapeutics and enzyme inhibitors.

One of the key structural features of 1-Methyl-8-thia-1-azaspiro[4.5]decan-4-amine is its spiro[4.5]decane scaffold, which provides rigidity and conformational stability. This makes it an attractive building block for designing bioactive molecules with enhanced selectivity and potency. The presence of both nitrogen and sulfur atoms in the ring system further expands its utility, as these heteroatoms can participate in hydrogen bonding and metal coordination, respectively. Such properties are highly sought after in the development of small-molecule drugs targeting complex biological pathways.

In recent years, the demand for spirocyclic compounds like 1-Methyl-8-thia-1-azaspiro[4.5]decan-4-amine has surged, driven by their versatility in addressing drug-resistant infections and neurodegenerative diseases. A growing body of literature suggests that such compounds may exhibit blood-brain barrier (BBB) permeability, a critical factor for CNS-targeted therapies. This aligns with current trends in pharmaceutical research, where scientists are actively exploring new chemical entities (NCEs) to tackle unmet medical needs.

The synthesis of 1-Methyl-8-thia-1-azaspiro[4.5]decan-4-amine typically involves multi-step organic reactions, including cyclization and amination processes. Advanced techniques such as microwave-assisted synthesis and flow chemistry have been employed to optimize its production, ensuring higher yields and purity. These innovations are particularly relevant in the context of green chemistry, a hot topic in the scientific community as industries strive to reduce environmental impact.

From a commercial perspective, 1-Methyl-8-thia-1-azaspiro[4.5]decan-4-amine is available through specialized chemical suppliers and contract research organizations (CROs). Its pricing and availability often depend on factors such as batch size and custom synthesis requirements. Researchers looking to procure this compound should pay close attention to certificates of analysis (CoA) and regulatory compliance, especially when intended for preclinical studies.

Looking ahead, the potential of 1-Methyl-8-thia-1-azaspiro[4.5]decan-4-amine extends beyond traditional drug development. Its unique structure makes it a candidate for material science applications, such as the design of functional polymers or catalysts. As interdisciplinary research gains momentum, this compound could play a pivotal role in bridging gaps between chemistry, biology, and engineering.

In summary, 1-Methyl-8-thia-1-azaspiro[4.5]decan-4-amine (CAS No. 1543360-23-1) represents a fascinating area of study with broad implications for science and technology. Its spirocyclic architecture, combined with its heteroatom-rich composition, positions it as a valuable tool for innovation in multiple domains. As research continues to unfold, this compound is likely to remain at the forefront of cutting-edge discoveries.